Cas no 2171332-94-6 (3-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid)

• Product Name: 3-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid
• CAS No: 2171332-94-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6069502
• PubChem ID: 165509701
• Update Time: 2025-06-11

3-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid
• 3-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid
• 3-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid
• 2171332-94-6
• EN300-1544555
• 2171368-47-9
• 2172079-38-6
• EN300-1481532
• EN300-1570816

• Inchi： 1S/C27H30N2O6/c30-24(29-27(25(31)32)13-14-34-16-27)17-9-11-18(12-10-17)28-26(33)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XOFNVNSYNNZMCH-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid

Comprehensive Overview of 3-((1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamido)oxolane-3-carboxylic acid (CAS No. 2171332-94-6)

The compound 3-((1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamido)oxolane-3-carboxylic acid (CAS No. 2171332-94-6) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclohexaneamidooxolane backbone, make it a critical intermediate in the development of novel therapeutics. Researchers frequently search for "Fmoc-protected amino acid derivatives" and "peptide coupling reagents," highlighting the relevance of this compound in modern drug discovery.

In recent years, the demand for high-purity synthetic intermediates has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. The 3-((1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamido)oxolane-3-carboxylic acid aligns perfectly with these trends, offering exceptional stability and reactivity. Its carboxylic acid functionality enables seamless integration into peptide chains, while the Fmoc group ensures selective deprotection under mild conditions. These attributes address common queries like "how to improve peptide synthesis yield" and "best Fmoc deprotection methods," making it a go-to solution for chemists.

The compound's cyclohexaneamidooxolane core contributes to its conformational rigidity, a property highly sought after in the design of bioactive peptides and small-molecule inhibitors. This structural motif is frequently discussed in forums exploring "peptide backbone modifications" and "enhancing metabolic stability." Additionally, its compatibility with solid-phase peptide synthesis (SPPS) protocols has made it indispensable in laboratories focusing on "automated peptide synthesis" and "high-throughput screening."

From an analytical perspective, CAS No. 2171332-94-6 exhibits excellent chromatographic behavior, facilitating its identification and quantification via HPLC and LC-MS. Researchers often inquire about "HPLC methods for Fmoc-amino acids" and "mass spectrometry of peptide intermediates," underscoring the need for reliable analytical data. The compound's well-defined NMR spectra further support its characterization, addressing another common search term: "NMR analysis of protected amino acids."

Beyond its synthetic utility, 3-((1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamido)oxolane-3-carboxylic acid has garnered attention in the context of green chemistry. Its efficient coupling reactions minimize waste generation, aligning with searches for "sustainable peptide synthesis" and "eco-friendly protecting groups." This dual focus on performance and sustainability positions it as a future-proof choice for pharmaceutical manufacturers.

In conclusion, CAS No. 2171332-94-6 represents a cutting-edge tool for researchers navigating the complexities of peptide-based drug development. Its multifaceted applications—from SPPS optimization to conformational studies—respond directly to trending search queries like "advanced peptide building blocks" and "Fmoc chemistry innovations." As the field evolves, this compound is poised to remain at the forefront of biopharmaceutical innovation.